(4-Nitrophenyl)methanesulfonate

• IUPAC Name: (4-nitrophenyl)methanesulfonate
• InChI: InChI=1S/C7H7NO5S/c9-8(10)7-3-1-6(2-4-7)5-14(11,12)13/h1-4H,5H2,(H,11,12,13)/p-1
• InChI Key: VWLGQKLHWIVCCZ-UHFFFAOYSA-M
• Canonical SMILES: C1=CC(=CC=C1CS(=O)(=O)[O-])[N+](=O)[O-]
• Molecular Formula: C7H6NO5S-
• Molecular Weight: 216.19 g/mol

Description

(4-Nitrophenyl)methanesulfonate is a chemical compound that has been widely used in scientific research. It is also known as NpMs or NpOMs and is a sulfonate ester of 4-nitrophenol. This compound is commonly used as a substrate for enzyme-catalyzed reactions and as a labeling reagent for proteins and peptides.

Mechanism of Action

The mechanism of action of (4-Nitrophenyl)methanesulfonate involves the hydrolysis of the ester bond between the nitrophenyl group and the sulfonate group. This reaction is catalyzed by esterases, which cleave the bond to release the nitrophenol. The rate of hydrolysis can be measured spectrophotometrically, allowing the determination of enzyme activity.
Biochemical and Physiological Effects
(4-Nitrophenyl)methanesulfonate has no known biochemical or physiological effects. It is a non-toxic compound that is commonly used in laboratory experiments.

Advantages and Limitations for Lab Experiments

The advantages of using (4-Nitrophenyl)methanesulfonate in laboratory experiments are its ease of use and wide availability. It is a relatively inexpensive compound that can be easily synthesized or purchased. Its use as a substrate for enzyme-catalyzed reactions allows the determination of enzyme activity, which is important in many fields of research. The limitations of using NpMs are its low solubility in water and its sensitivity to light. It is also not suitable for use in in vivo experiments.

Future Directions

For the use of NpMs include the development of new enzyme assays, the use of NpMs in the development of new labeling reagents, and the synthesis of new derivatives with improved solubility and stability.

Synthesis Methods

The synthesis of (4-Nitrophenyl)methanesulfonate involves the reaction of 4-nitrophenol with methanesulfonyl chloride in the presence of a base such as triethylamine or pyridine. The reaction proceeds via an SN2 mechanism, where the chloride ion is displaced by the methanesulfonate group. The product is then purified by recrystallization or column chromatography.

Scientific Research Applications

(4-Nitrophenyl)methanesulfonate has been widely used as a substrate for enzyme-catalyzed reactions. It is commonly used to measure the activity of esterases, which hydrolyze the ester bond between the nitrophenyl group and the sulfonate group. The rate of hydrolysis can be measured spectrophotometrically, allowing the determination of enzyme activity. NpMs has also been used as a labeling reagent for proteins and peptides. It can be coupled to amino or thiol groups on proteins and peptides, allowing their detection and quantification.